2-(2-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[2-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5-methoxy-4-oxopyridin-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C22H29FN4O3/c1-16(2)24-22(29)15-27-14-21(30-3)20(28)12-19(27)13-25-8-10-26(11-9-25)18-6-4-17(23)5-7-18/h4-7,12,14,16H,8-11,13,15H2,1-3H3,(H,24,29)
• InChI Key: VXRZJHGMAGFUEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C=C(C(=O)C=C1CN2CCN(CC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C22H29FN4O3
• Molecular Weight: 416.5 g/mol

Description

The compound “2-(2-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(propan-2-yl)acetamide” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a dihydropyridine ring, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including the formation of the piperazine ring and the attachment of various functional groups. The precursor was obtained by a facile four-step synthetic approach; the trimethylstannyl leaving group was introduced by displacement of iodine utilizing palladium catalysis and hexamethyldistannane in an inert solvent.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. The piperazine ring and the dihydropyridine ring are key structural elements.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in the molecule. For example, the piperazine ring might undergo reactions with electrophiles, and the acetamide group could participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring might confer basicity, while the various functional groups could influence its solubility and reactivity.

Mechanism of Action

While the exact mechanism of action of this specific compound is not clear from the available data, similar compounds have been found to inhibit serotonin (5-HT) reuptake, suggesting potential antidepressant activity.

Future Directions

Future research could explore the potential applications of this compound, such as its possible use as a serotonin reuptake inhibitor. Further studies could also investigate its synthesis, properties, and safety profile in more detail.